(2E)-1-(4-bromophenyl)-3-(thiophen-2-yl)prop-2-en-1-one
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Description
(2E)-1-(4-bromophenyl)-3-(thiophen-2-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C13H9BrOS and its molecular weight is 293.18g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
(E)-1-(4-bromophenyl)-3-thiophen-2-ylprop-2-en-1-one and its derivatives have been synthesized and characterized, revealing insights into their structural properties. The synthesis involves the reaction of thiophene-3-carbaldehyde with acetophenone derivatives, yielding chalcones with varying substituents at the para position of the phenyl ring. These compounds exhibit differing degrees of planarity and molecular packing, influenced by the nature of the substituent. The structural analysis has been conducted through crystallography, revealing the molecular and crystal structures, and demonstrating the compound's potential for further chemical and physical investigations (Quoc et al., 2019).
Quantum Chemical Investigations
Quantum chemical studies have been conducted on (E)-1-(4-Bromophenyl)-3-(napthalen-2-yl)prop-2-en-1-one, providing insights into its structural and spectral properties. These investigations include vibrational assignments, NMR chemical shift values, and non-linear optical (NLO) effects, contributing to a deeper understanding of the compound's electronic structure and potential applications in materials science (Thanigaimani et al., 2015).
Optical and Charge Transport Properties
Research on chalcone derivatives, including (E)-1-(4-Bromophenyl)-3-(2-chlorophenyl)prop-2-en-1-one, has highlighted their promising optoelectronic and charge transport properties. These compounds exhibit significant nonlinear optical (NLO) properties and thermal stability, suggesting their utility in semiconductor devices and organic electronics. The studies provide a comparative analysis of experimental and theoretical properties, enhancing our understanding of their functionality in technological applications (Shkir et al., 2019).
Corrosion Inhibition
(E)-1-(4-bromophenyl)-3-thiophen-2-ylprop-2-en-1-one derivatives have also been studied for their corrosion inhibition properties. These compounds demonstrate significant efficacy as corrosion inhibitors for mild steel in acidic environments. The inhibition efficiency correlates with the concentration of the inhibitor, suggesting their potential for industrial applications in corrosion protection (Daoud et al., 2014).
Photoluminescence and Optical Limiting
The synthesis and characterization of novel thiophene derivatives, including (E)-1-(4-bromophenyl)-3-thiophen-2-ylprop-2-en-1-one, have been explored for their photoluminescence properties. These studies reveal the compounds' potential for solid-state emission and optical limiting applications, underlining their importance in the development of new materials for photonic and optoelectronic devices (Xu et al., 2012).
Properties
IUPAC Name |
(E)-1-(4-bromophenyl)-3-thiophen-2-ylprop-2-en-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9BrOS/c14-11-5-3-10(4-6-11)13(15)8-7-12-2-1-9-16-12/h1-9H/b8-7+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHQWQTOIPPOTAQ-BQYQJAHWSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C=CC(=O)C2=CC=C(C=C2)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CSC(=C1)/C=C/C(=O)C2=CC=C(C=C2)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9BrOS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.18 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.